N-[2-(butyrylamino)phenyl]-4-isopropoxybenzamide

• IUPAC Name: N-[2-(butanoylamino)phenyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C20H24N2O3/c1-4-7-19(23)21-17-8-5-6-9-18(17)22-20(24)15-10-12-16(13-11-15)25-14(2)3/h5-6,8-14H,4,7H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: SSLJJZCIMMKLNP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OC(C)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N-[2-(butyrylamino)phenyl]-4-isopropoxybenzamide is a useful research compound. Its molecular formula is C20H24N2O3 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.17869263 g/mol and the complexity rating of the compound is 431. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biosensing Applications

• Electrocatalytic Determination of Biomolecules : A study described the development of a novel modified electrode based on N-(4-hydroxyphenyl)-3,5-dinitrobenzamide for the electrocatalytic determination of glutathione and piroxicam, showcasing its application in biosensing and analysis (Karimi-Maleh et al., 2014).

Antidiabetic Effects

• PPAR Activation : Research on a benzamide derivative highlighted its potential in treating type 2 diabetes through PPARα/γ dual activation, demonstrating antidiabetic effects in animal models (Jung et al., 2017).

Antitumor Activity

• Cancer Research : Phenoxybenzamine hydrochloride, a compound with similarities in pharmacological profiles to benzamides, showed significant inhibitory effects on glioma cell proliferation, migration, invasion, and tumorigenesis, indicating potential for antitumor applications (Lin et al., 2016).

Antibacterial Activity

• Bactericidal Agents Against MRSA : A series of 2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides were assessed for their bactericidal activities against methicillin-resistant Staphylococcus aureus (MRSA), identifying compounds with significant antibacterial properties (Zadrazilova et al., 2015).

Antiviral Research

• Enterovirus 71 Inhibitors : Novel N-phenylbenzamide derivatives were synthesized and evaluated for their anti-EV 71 activities, identifying compounds with low micromolar activities against the virus strains, suggesting their potential as antiviral agents (Ji et al., 2013).